Cas no 1173018-43-3 (2-bromo-2-chloroacetic acid)

• Product Name: 2-bromo-2-chloroacetic acid
• CAS No: 1173018-43-3
• MF: C₂H₂BrClO₂
• MW: 174.385734081268
• CID: 2615265
• PubChem ID: 329759679
• Update Time: 2025-04-21

2-bromo-2-chloroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-chloroacetic acid
• Bromochloroacetic acid-1-13C
• SCHEMBL1332064
• Bromo(chloro)(1-~13~C)acetic acid
• DTXSID60745763
• DTXCID40696507
• 1173018-43-3
• Bromochloroacetic acid-1-13C, 99 atom % 13C, 97% (CP)

• MDL： MFCD04118302
• Inchi： 1S/C2H2BrClO2/c3-1(4)2(5)6/h1H,(H,5,6)/i2+1
• InChI Key： GEHJBWKLJVFKPS-VQEHIDDOSA-N
• SMILES： BrC([13C](=O)O)Cl

Computed Properties

• Exact Mass: 172.89602Da
• Monoisotopic Mass: 172.89602Da
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.996 g/mL at 25 °C
• Melting Point: 27.5 °C (lit.)
• Boiling Point: 210-212 °C(lit.)

2-bromo-2-chloroacetic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：